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Introduction

Lauryl linolenate ((9Z,12Z,15Z)-octadeca-9,12,15-trienoate) is a wax ester formed from the
esterification of lauric acid, a saturated C12 fatty acid, and a-linolenic acid, a polyunsaturated
C18 omega-3 fatty acid. As an ester of two biologically significant fatty acids, lauryl linolenate
is of interest in various fields, including cosmetics, pharmaceuticals, and material science. Its
properties are dictated by the combination of the saturated lauryl tail and the unsaturated
linolenyl acyl group.

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of lauryl linolenate. Due to a lack of extensive experimental data
for this specific molecule in publicly available literature, this guide also presents the properties
of its constituent fatty acids to offer a foundational understanding. Furthermore, detailed
experimental protocols for the synthesis and characterization of lauryl linolenate are provided
to facilitate further research.

Physicochemical Data Presentation
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While specific experimental data for lauryl linolenate is scarce, its fundamental properties can
be identified.

Table 1: Core Physicochemical Properties of Lauryl Linolenate

Property Value Source
Molecular Formula C30H5402

Molecular Weight 446.75 g/mol

CAS Number Not available

The properties of the constituent fatty acids are well-documented and provide a basis for
predicting the behavior of lauryl linolenate.

Table 2: Physicochemical Properties of Lauric Acid

Property Value Source
Molecular Formula C12H2402 [1]
Molecular Weight 200.32 g/mol [1]
Melting Point 43.8 °C [2]
Boiling Point 2979 °C [2]
Density 1.007 g/cm3 (at 24 °C) [2]
Solubility in Water 55 mg/L (at 20 °C) [3]

Soluble in alcohols, diethyl

Solubility in Organic Solvents ether, phenyls, haloalkanes, [3]
acetates
Appearance White, powdery solid

Table 3: Physicochemical Properties of a-Linolenic Acid
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Property Value Source
Molecular Formula C18H3002 [4]
Molecular Weight 278.43 g/mol [4]
Melting Point -11°C [4]
Boiling Point 230 °C [4]
Density 0.9176 g/lcm?3 [4]
Solubility in Water Limited [4]

o ) Readily soluble in ethanol,
Solubility in Organic Solvents [4]
chloroform, and acetone

Appearance Colorless to pale yellow liquid [4]

Experimental Protocols

I. Synthesis of Lauryl Linolenate via Enzymatic
Esterification

This protocol describes a general method for the synthesis of lauryl linolenate using a lipase
catalyst, which offers high selectivity and mild reaction conditions.

Materials:
e Lauric acid (dodecanoic acid)

a-Linolenic acid

Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)[5]

Anhydrous n-hexane (or other suitable organic solvent)

Molecular sieves (3A), activated

Magnetic stirrer with heating plate
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e Round-bottom flask

» Condenser

 Inert gas supply (Nitrogen or Argon)
Procedure:

e Reactant Preparation: In a clean, dry round-bottom flask, dissolve equimolar amounts of
lauric acid and a-linolenic acid in anhydrous n-hexane. A typical concentration is 0.1-0.5 M.

o Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is
typically 5-10% by weight of the total substrates.[5]

o Water Removal: Add activated molecular sieves to the mixture to remove the water produced
during the esterification, which drives the reaction equilibrium towards product formation.

» Reaction Conditions: The reaction is carried out under an inert atmosphere (nitrogen or
argon) to prevent oxidation of the unsaturated fatty acid. The mixture is stirred continuously
at a controlled temperature, typically between 40-60°C.

o Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots
at different time intervals and analyzing them by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Product Isolation: Once the reaction is complete (as indicated by the consumption of starting
materials), the enzyme and molecular sieves are removed by filtration. The solvent is then
removed from the filtrate under reduced pressure using a rotary evaporator.

 Purification: The crude lauryl linolenate can be purified by column chromatography on silica
gel using a gradient of hexane and ethyl acetate as the eluent.

Il. Characterization of Lauryl Linolenate

A combination of spectroscopic and chromatographic techniques is essential for the
comprehensive characterization of the synthesized lauryl linolenate.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

o Sample Preparation: Dissolve 5-10 mg of the purified lauryl linolenate in approximately 0.6
mL of deuterated chloroform (CDCIs) in an NMR tube.

e 1H NMR Spectroscopy: The *H NMR spectrum will provide information about the different
proton environments in the molecule. Expected chemical shifts (d) are:

o

0.8-1.0 ppm: Terminal methyl groups (-CHs) of both the lauryl and linolenyl chains.

[¢]

1.2-1.4 ppm: Methylene protons (-(CHz2)n-) of the long aliphatic chains.

[¢]

1.5-1.7 ppm: Methylene protons 3 to the ester carbonyl group (-CH2-CH2-COO-).

[e]

2.0-2.3 ppm: Methylene protons a to the ester carbonyl group (-CH2-COO-) and allylic
protons (-CH2-CH=).

[e]

2.7-2.8 ppm: Bis-allylic protons (=CH-CH2-CH=) of the linolenyl chain.

o

4.0-4.2 ppm: Methylene protons of the lauryl group attached to the ester oxygen (-O-
CH2-).

o

5.3-5.5 ppm: Olefinic protons (-CH=CH-) of the linolenyl chain.

e 13C NMR Spectroscopy: The 33C NMR spectrum provides information about the carbon
skeleton. Expected chemical shifts (d) are:

o 14 ppm: Terminal methyl carbons.

o 22-35 ppm: Methylene carbons of the aliphatic chains.

o 64-66 ppm: Methylene carbon of the lauryl group attached to the ester oxygen (-O-CHz-).
o 127-132 ppm: Olefinic carbons.

o 172-175 ppm: Carbonyl carbon of the ester group.[6]

B. Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is used to identify the functional groups present in the molecule.

o Sample Preparation: A small drop of the neat liquid sample can be placed directly on the ATR
crystal of the FTIR spectrometer.

o Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm~1,
o Characteristic Peaks:
o ~2850-2960 cm~1: C-H stretching vibrations of the aliphatic chains.

o ~1740 cm~1: Strong C=0 stretching vibration characteristic of the ester functional group.[7]

[8]
o ~1160-1250 cm~*: C-O stretching vibrations of the ester group.[7][8]
o ~3010 cm~*: =C-H stretching of the alkene groups.
o ~1655 cm~1: C=C stretching of the alkene groups.
C. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the synthesized ester and to confirm its molecular
weight.

o Sample Preparation: The sample is typically dissolved in a volatile organic solvent like
hexane.

e GC Conditions:

o

Column: A non-polar capillary column (e.g., DB-5ms).

[¢]

Injector Temperature: 250-280°C.

[¢]

Oven Program: A temperature gradient is used, for example, starting at 150°C and
ramping up to 300°C.

Carrier Gas: Helium.

[¢]
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e MS Conditions:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Mass Range: m/z 50-500.

o Data Analysis: The retention time of the peak corresponding to lauryl linolenate can be
used to assess purity. The mass spectrum will show the molecular ion peak (M*) at m/z
446.75 and a characteristic fragmentation pattern that can be used for structural
confirmation.[9]

Mandatory Visualization
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Caption: Workflow for the synthesis and characterization of Lauryl Linolenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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